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Technical Profile of y-Coniceine

y-Coniceine is a highly toxic piperidine alkaloid found in peison hemlock (Conium maculatum). Modern

scientific studies have quantitatively analyzed its potency and mechanism of action [1] [2] [3].

The table below summarizes the key toxicological data for y-Coniceine and related compounds from a mouse

bioassay study [1] [3]:

Alkaloid Relative In Vitro Potency (Rank Order) In Vivo Lethality (LDso in mg/kg)
y-Coniceine Highest 4.4

(-)-N-methylconiine Intermediate 16.1

(*¥)-N-methylconiine  Intermediate 17.8

(+)-N-methylconiine  Lowest 19.2

Note: In vitro potency was determined on cells expressing human fetal muscle-type nicotinic acetylcholine
receptors. The rank order of potency was y-Coniceine > (-)-N-methylconiine > (£)-N-methylconiine > (+)-N-

methylconiine [1] [3].
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Mechanism of Action and Experimental Insights

The primary molecular target of y-Coniceine and related Conium alkaloids is the nicotinic acetylcholine
receptor (nAChR). The study determined their relative potencies as agonists on human fetal muscle-type

nAChRs [1] [3]. The mechanism can be visualized as follows:
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The experimental workflow used to establish this toxicity typically involves a combination of in vitro and in

vivo methods [1]:

¢ In Vitro Assay: The relative potencies of the alkaloids are determined using cell-based assays. Cells
(e.g., oocytes) engineered to express the specific human target, such as the fetal muscle-type
nicotinic acetylcholine receptor, are exposed to the compounds. The cellular response (e.g., ion flux)
is measured to calculate and compare agonist potency.

¢ In Vivo Bioassay: The lethality of the alkaloids is determined using an animal model, typically mice.
The compounds are administered to groups of animals at varying doses, and the LDso (median
lethal dose) is calculated, which is the dose required to kill half the test population.

Historical Context and Research Limitations

While historical accounts strongly suggest that Socrates was executed by drinking a poisonous brew of
hemlock [4] [5] [6], the available scientific literature does not provide a direct experimental protocol to

retrospectively analyze this specific historical case.

The provided search results offer a modern, quantitative understanding of hemlock's toxic components but do
not bridge the gap with historical forensic techniques. To pursue this line of inquiry, you may need to consult
specialized historical or forensic toxicology resources that explore the analysis of ancient alkaloids in an

archaeological context.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for
diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]
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